Cas no 67451-81-4 (3-(Morpholinomethyl)benzoic Acid)

3-(Morpholinomethyl)benzoic Acid is a versatile organic compound featuring a benzoic acid core substituted with a morpholinomethyl group at the 3-position. This structural combination imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The morpholine moiety enhances solubility and bioavailability, while the carboxylic acid group allows for further functionalization via esterification or amidation. Its well-defined molecular structure ensures consistent performance in coupling reactions and scaffold modifications. The compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its balanced lipophilicity and hydrogen-bonding capacity. High purity grades are available to meet stringent research and industrial requirements.
3-(Morpholinomethyl)benzoic Acid structure
67451-81-4 structure
Product Name:3-(Morpholinomethyl)benzoic Acid
CAS No:67451-81-4
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD05841588
CID:525377
PubChem ID:7152692
Update Time:2025-06-11

3-(Morpholinomethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Morpholinomethyl)benzoic acid
    • 3-(4-morpholinylmethyl)Benzoic acid
    • 3-(morpholin-4-ylmethyl)benzoic acid
    • 3-Morpholin-4-ylmethylbenzoic acid
    • 3-[(Morpholin-4-yl)methyl]benzoic acid
    • Benzoic acid, 3-(4-morpholinylmethyl)-
    • 3-(Morpholinomethyl)benzoicAcid
    • LZLRLAYVCUNAEX-UHFFFAOYSA-N
    • SBB096139
    • 3-Morpholin-4-ylmethyl-benzoic acid
    • 67451-81-4
    • AC-7375
    • SY005944
    • AKOS000104835
    • CS-W021778
    • AMY33269
    • MFCD05841588
    • DTXSID60428100
    • 3-morpholin-4-ylmethylbenzoic acid, AldrichCPR
    • SCHEMBL3829994
    • TS-03163
    • FT-0763037
    • DB-001563
    • 3-(Morpholinomethyl)benzoic Acid
    • MDL: MFCD05841588
    • Inchi: 1S/C12H15NO3/c14-12(15)11-3-1-2-10(8-11)9-13-4-6-16-7-5-13/h1-3,8H,4-7,9H2,(H,14,15)
    • InChI Key: LZLRLAYVCUNAEX-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=C(C(=O)O)C=2)CC1

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 49.8
  • Molecular Weight: 221.25

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.233
  • Melting Point: No data available
  • Boiling Point: 376.9°C at 760 mmHg
  • Flash Point: 181.8℃
  • Refractive Index: 1.58
  • PSA: 49.77000
  • LogP: 1.15490
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Morpholinomethyl)benzoic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Morpholinomethyl)benzoic Acid Pricemore >>

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Additional information on 3-(Morpholinomethyl)benzoic Acid

3-(Morpholinomethyl)benzoic Acid (CAS No. 67451-81-4): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Applications

3-(Morpholinomethyl)benzoic Acid (CAS No. 67451-81-4) is a highly functionalized aromatic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and material science. This compound, characterized by its morpholine and benzoic acid moieties, serves as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features make it a valuable building block for researchers aiming to develop novel drug candidates or advanced materials.

The morpholine ring in 3-(Morpholinomethyl)benzoic Acid contributes to its solubility and bioavailability, making it a preferred choice for drug design. Recent studies highlight its role in the development of kinase inhibitors, antibacterial agents, and anti-inflammatory compounds. With the growing demand for targeted therapies and personalized medicine, this compound has become a focal point for researchers exploring small-molecule therapeutics.

In addition to its pharmaceutical applications, 3-(Morpholinomethyl)benzoic Acid is also utilized in catalysis and polymer chemistry. Its chelating properties enable it to act as a ligand in metal-catalyzed reactions, while its aromatic core facilitates the synthesis of high-performance polymers. These attributes align with the current trends in green chemistry and sustainable manufacturing, where efficiency and environmental impact are paramount.

From an SEO perspective, users frequently search for terms like "3-(Morpholinomethyl)benzoic Acid synthesis", "CAS 67451-81-4 uses", and "morpholine derivatives in drug discovery". These queries reflect the compound's relevance in both academic research and industrial applications. By addressing these topics, this article aims to provide a comprehensive overview while optimizing for search engine visibility.

The safety profile of 3-(Morpholinomethyl)benzoic Acid is another area of interest. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure laboratory safety. This aligns with the broader industry focus on responsible chemical management and regulatory compliance.

In summary, 3-(Morpholinomethyl)benzoic Acid (CAS No. 67451-81-4) is a multifunctional compound with wide-ranging applications. Its structural versatility, pharmaceutical potential, and industrial utility make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing chemical synthesis and therapeutic development.

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